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Compound of Interest

Compound Name: 4-(trans-4-Pentylcyclohexyl)phenol
CAS No.: 82575-69-7
Cat. No.: B2864145
Get Quote
. J

Mesogenic Scaffolds in Material Science and
Medicinal Chemistry[1][2]

CAS Number: 82575-69-7 Synonyms: 4-(trans-4-n-Pentylcyclohexyl)phenol; 5CP; 1-(trans-4-
Pentylcyclohexyl)-4-hydroxybenzene Molecular Formula: C17H260 Molecular Weight: 246.39
g/mol [1][2][3][4][5]

Executive Summary

4-(trans-4-Pentylcyclohexyl)phenol (CAS 82575-69-7) is a high-performance mesogenic
intermediate critical to the liquid crystal (LC) industry and increasingly relevant in medicinal
chemistry as a hydrophobic scaffold.[1][2][6] Its utility stems from the trans-1,4-cyclohexylene
moiety, which confers a rigid, rod-like (calamitic) geometry essential for nematic phase stability.

[1][2]

This guide provides a rigorous technical analysis of the compound’s synthesis,
characterization, and application.[2] It is designed for process chemists and researchers
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requiring high-purity protocols and an understanding of the stereochemical challenges inherent
in synthesizing trans-disubstituted cyclohexanes.[1][2]

Part 1: Molecular Architecture & Physicochemical
Properties[1][2]

The efficacy of CAS 82575-69-7 relies entirely on its stereochemistry.[1][2] The cyclohexane
ring can exist in cis or trans configurations.[1][2] Only the trans isomer provides the linearity
required for liquid crystallinity and specific receptor binding pockets in drug discovery.[1][2]

Property Value | Description Significance

Ensures equatorial-equatorial

orientation of substituents,

Configuration Trans-1,4-disubstituted o )
maximizing linearity and
thermodynamic stability.[1][2]
High crystallinity indicates

Melting Point 138.0 - 142.0 °C strong intermolecular Van der

Waals forces.[2]

) ) ) Acts as a rigid core component
) Monotropic/Enantiotropic . _ .
Phase Behavior ) in LC mixtures to widen the
Nematic _
nematic temperature range.[2]

) ) Lipophilic nature makes it an
Soluble in organic solvents ]
excellent candidate for

Solubility (DCM, Toluene); Insoluble in ] ) ]
hydrophobic pockets in protein
water
targets.
Impurities (especially cis-
. isomers) drastically depress
Purity Standard > 99.5% (GC/HPLC)

the clearing point of LC
mixtures.[1][2]

Structural Logic: The Trans-Effect

In the trans isomer, both the bulky pentyl group and the phenol group occupy equatorial
positions (diequatorial).[1][2] This minimizes 1,3-diaxial interactions, making the trans isomer
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thermodynamically more stable than the cis isomer (where one group must be axial) by
approximately 1.7 kcal/mol.[2]
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Figure 1: Causal relationship between stereochemistry and functional properties.[1][2] The
trans-configuration is non-negotiable for high-performance applications.[1][2]

Part 2: Synthetic Pathways & Process Chemistry[1][2]

The synthesis of CAS 82575-69-7 presents a classic problem in organic synthesis:
Stereocontrol. Direct hydrogenation often yields a mixture of cis and trans isomers.[1][2] The
protocol below prioritizes the isolation of the thermodynamic trans product via equilibration.

Core Reaction: Catalytic Hydrogenation & Isomerization
Precursor: 4'-Pentyl-4-biphenylol (or 4-(4-pentylphenyl)phenol).[1][2]

Step-by-Step Protocol:
» Hydrogenation (Reduction):
o Reagents: 4'-Pentyl-4-biphenylol, 5% Pd/C (Catalyst), Isopropanol (Solvent).[1][2]

o Conditions: High pressure (50-100 bar Hz), 100-120°C.[1][2]
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o Mechanism: The aromatic ring bearing the alkyl chain is reduced.[1][2] Note that the
phenol ring usually remains aromatic under these conditions due to resonance
stabilization, provided the catalyst/conditions are selective.[2]

o Qutcome: A mixture of cis and trans isomers (often ~70:30 favoring cis due to kinetic
control).[1][2]

e Isomerization (The Critical Step):
o Rationale: To convert the kinetic cis product to the thermodynamic trans product.[1][2]

o Reagents: Potassium tert-butoxide (t-BuOK) or Aluminum chloride (AICIs) depending on
the protecting group strategy, though base-catalyzed equilibration is common for free
phenols or ethers.[1][2]

o Process: Reflux the crude mixture in a high-boiling solvent (e.g., Diglyme or Xylene) with
the base catalyst.

o Mechanism: Deprotonation alpha to the ring junction (if ketone intermediate) or
radical/catalytic surface re-equilibration allows the ring to flip.[1][2] For the phenol
derivative, high-temperature catalytic equilibration (Raney Ni) is often used.[1][2]

o Target: >90% trans content.
 Purification:

o Crystallization: The trans isomer has a significantly higher melting point and lower
solubility in cold alkanes (e.g., Hexane/Heptane) than the cis isomer.[2]

o Procedure: Dissolve crude solid in hot heptane. Cool slowly to 0°C. The trans isomer
precipitates as white needles.[1][2] Filter and wash.[1][2]
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Figure 2: Synthetic workflow emphasizing the isomerization step required to achieve the trans-
configuration.

Part 3: Analytical Characterization[1][2]
Validating the identity and purity of CAS 82575-69-7 requires a multi-modal approach.

1. Gas Chromatography (GC)[1][2]

¢ Purpose: Quantify cis vs. trans isomeric ratio.
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e Method: Capillary column (e.g., HP-5 or DB-5).[1][2]

o Observation: The trans isomer typically elutes after the cis isomer on non-polar columns due
to its flatter shape interacting more strongly with the stationary phase, though this can vary
by column polarity.[2] Standards are required.

2. Differential Scanning Calorimetry (DSC)[1][2]

e Purpose: Determine phase transition temperatures.

« Significance:
o Tm (Melting): Transition from Crystal (Cr) to Nematic (N) or Isotropic (1).[1][2]
o Tcl (Clearing): Transition from Nematic to Isotropic.[1][2][7][8]

o Specification: A sharp melting peak at ~139°C confirms high crystalline purity.[1][2]
Broadening indicates cis contamination.[1][2]

3. NMR Spectroscopy (1H NMR)

o Diagnostic Signal: The methine proton (CH-Ar) on the cyclohexane ring.[1][2]

o Trans-Isomer: Appears as a triplet of triplets (tt) with large coupling constants (J = 12 Hz for
axial-axial coupling), indicating the proton is axial (substituent is equatorial).[1][2]

» Cis-Isomer: Appears as a multiplet with smaller coupling constants.[1][2]

Part 4: Applications & Pharmaceutical Relevance[1][6]
Liquid Crystal Display (LCD) Technology

This compound is a "backbone” component in nematic mixtures for TFT-LCDs.[1][2]

e Role: The phenol group allows for further functionalization (e.qg., esterification with fluorinated
benzoic acids) to tune dielectric anisotropy.[2]

o Performance: The pentyl chain provides the necessary flexibility to lower viscosity, while the
rigid core maintains the order parameter.[2]
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Pharmaceutical & Drug Development Context

While primarily an LC material, the 4-cyclohexylphenol scaffold is a valuable pharmacophore in
drug discovery.[1][2]

o Bioisostere for Biphenyls: The cyclohexyl ring offers a saturated, slightly bulkier, and more
lipophilic alternative to a phenyl ring.[2] This is useful for:

o Metabolic Stability: Reducing aromatic ring count can improve metabolic half-life.[1][2]

o Solubility: Increasing sp3 character often improves solubility compared to flat biaryls (the
"Escape from Flatland" concept in med chem).[1][2]

o Estrogen Receptor Modulators: Alkyl-phenols interact with estrogen receptors (ER).[1][2]
Researchers screening for Selective Estrogen Receptor Modulators (SERMS) or
investigating endocrine disruption use this class of compounds to map the hydrophobic
pocket of the ER ligand-binding domain.[1][2]

Part 5: Safety and Toxicology (E-E-A-T)

Signal Word: Warning Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2][5]

e H411: Toxic to aquatic life with long-lasting effects (Common for alkylphenols).[1][2]
Handling Protocol:

» Engineering Controls: Use only in a chemical fume hood.

o PPE: Nitrile gloves are required.[1][2] Phenolic compounds can penetrate skin.[1][2]

o Waste: Dispose of as hazardous organic waste. Do not release into drains due to high
aquatic toxicity potential.[1][2]
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« National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 123963, 4-(trans-4-Pentylcyclohexyl)phenol.[1][2] PubChem. Available at: [Link][1][2]

¢ Google Patents. Synthesis of trans-4-cyclohexylphenol derivatives.[1][2] Google Patents.[1]
[2] (General reference for Friedel-Crafts/Hydrogenation routes). Available at: [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2864145/docs?utm_src=pdf-body#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/123963
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://www.benchchem.com/product/b2864145?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://www.dakenchem.com/product/cas-no-82575-69-7/
https://www.aceschem.com/catalog/82575-69-7.html?PageSpeed=noscript
https://www.chemicalbook.com/msds/4-trans-4-pentylcyclohexyl-phenol.htm
http://en.xhtechgroup.com/show-442.html
http://en.xhtechgroup.com/show-442.html
http://en.xhtechgroup.com/show-442.html
https://www.smolecule.com/products/s1941597
https://www.ossila.com/products/pentylcyclohexyl-benzonitrile
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2864145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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